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Compound of Interest

Compound Name: Ethyl 4-acetoxybutanoate

Cat. No.: B043729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-acetoxybutanoate, a

chemical compound of interest in various scientific fields. This document details its

nomenclature, physicochemical properties, synthesis, and metabolic fate, presenting the

information in a clear and accessible format for researchers, scientists, and professionals in

drug development.

Nomenclature and Identification
Ethyl 4-acetoxybutanoate is known by a variety of synonyms and identifiers across different

chemical databases and publications. A comprehensive list is provided in Table 1 to facilitate

cross-referencing and literature searches.

Table 1: Alternate Names and Identifiers for Ethyl 4-acetoxybutanoate
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Category Identifier

IUPAC Name ethyl 4-acetoxybutanoate

CAS Number 25560-91-2

Molecular Formula C₈H₁₄O₄

Synonyms 4-(Acetyloxy)butanoic acid ethyl ester

4-Acetoxybutyric acid ethyl ester

Ethyl 4-(acetyloxy)butyrate

Butanoic acid, 4-(acetyloxy)-, ethyl ester

Butyric acid, 4-hydroxy-, ethyl ester, acetate

ETHYL ACETOXY BUTANOATE

UNII R622BPD8K6[1]

DSSTox Substance ID DTXSID50402111[1]

PubChem CID 4340980[1]

Physicochemical and Spectroscopic Data
The fundamental physical and spectroscopic properties of Ethyl 4-acetoxybutanoate are

summarized in Table 2. This data is crucial for its identification, handling, and use in

experimental settings.

Table 2: Quantitative Data for Ethyl 4-acetoxybutanoate
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Property Value

Molecular Weight 174.19 g/mol [1]

Boiling Point 105-108 °C @ 6 mmHg

¹H NMR
Spectral data available, key signals expected for

ethyl and butanoate backbone protons.

¹³C NMR
Spectral data available, characteristic peaks for

ester and alkyl carbons are expected.[1]

Infrared (IR) Spectroscopy
Key absorptions for C=O (ester) and C-O

stretching are prominent.[1]

Mass Spectrometry (MS)
Molecular ion peak and characteristic

fragmentation patterns are observable.[1]

Synthesis Protocol
A common method for the synthesis of Ethyl 4-acetoxybutanoate involves the reaction of

gamma-butyrolactone with ethyl acetate using a sodium alkoxide catalyst. The following is a

detailed experimental protocol adapted from established methodologies.[2][3]

Catalytic Synthesis of Ethyl 4-acetoxybutanoate
Materials:

gamma-Butyrolactone (GBL), >99% purity

Ethyl acetate, anhydrous

Sodium ethoxide or Sodium methoxide, powder

Three-necked round-bottom flask

Reflux condenser

Drying tube
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Magnetic stirrer and stir bar

Constant temperature bath

Procedure:

Reaction Setup: Assemble a dry 100 mL three-necked round-bottom flask equipped with a

magnetic stir bar, a reflux condenser topped with a drying tube, and a stopper for the third

neck. Place the flask in a constant temperature bath set to 25.0 °C.

Charging the Reactor: To the flask, add 4.0 g of γ-butyrolactone and 24.6 g of ethyl acetate.

Initiation of Reaction: While stirring the mixture, add 0.10 g of powdered sodium methoxide

to the flask. The catalyst should be dispersed evenly to form a colloidal solution.

Reaction Monitoring: The reaction is typically complete within minutes to tens of minutes,

depending on the scale. The progress can be monitored by techniques such as gas

chromatography (GC) to determine the yield and selectivity.

Work-up and Purification: Upon completion, the reaction mixture can be quenched and the

product isolated and purified using standard laboratory techniques such as distillation under

reduced pressure.

Expected Outcome: This procedure is reported to yield Ethyl 4-acetoxybutanoate with high

selectivity.[3]

Metabolic Pathway
Ethyl 4-acetoxybutanoate is recognized as a prodrug of gamma-hydroxybutyrate (GHB).[2] In

the body, it is metabolized by esterases, which are enzymes that catalyze the hydrolysis of

esters.[4] This enzymatic action cleaves the ester bond, releasing ethanol and 4-

acetoxybutanoic acid. The latter is further hydrolyzed to yield the pharmacologically active

compound, GHB.
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Metabolic Pathway of Ethyl 4-acetoxybutanoate

Ethyl 4-acetoxybutanoate

4-Acetoxybutanoic Acid + Ethanol

Hydrolysis

H₂O

Esterases catalyzes

gamma-Hydroxybutyrate (GHB)Hydrolysis

Click to download full resolution via product page

Caption: Metabolic conversion of Ethyl 4-acetoxybutanoate to GHB.

Logical Relationship of Synonyms
The various names for Ethyl 4-acetoxybutanoate can be categorized based on their

nomenclature system. This provides a clear understanding of the relationships between the

different synonyms.

Classification of Ethyl 4-acetoxybutanoate Synonyms

IUPAC Name Systematic Names Common/Trivial Names Derivative-based Name

ethyl 4-acetoxybutanoate 4-(Acetyloxy)butanoic acid ethyl ester Butanoic acid, 4-(acetyloxy)-, ethyl ester Ethyl 4-acetoxybutyrate 4-Acetoxybutyric acid ethyl ester Butyric acid, 4-hydroxy-, ethyl ester, acetate

Click to download full resolution via product page

Caption: Categorization of synonyms for Ethyl 4-acetoxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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